Cas no 25710-11-6 (N-benzyl-4-chloro-6-methylpyrimidin-2-amine)
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine is a pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 4-position and a methyl group at the 6-position, enhancing reactivity for nucleophilic substitution reactions. The benzylamine moiety provides versatility for further functionalization, making it a valuable intermediate in the development of bioactive compounds. This compound exhibits stability under standard conditions and is compatible with a range of synthetic protocols. Its well-defined reactivity profile and purity make it suitable for applications in medicinal chemistry, particularly in the design of heterocyclic scaffolds for drug discovery.
25710-11-6 structure
Product Name:N-benzyl-4-chloro-6-methylpyrimidin-2-amine
CAS No:25710-11-6
MF:C12H12ClN3
MW:233.696781158447
MDL:MFCD00452902
CID:1427229
PubChem ID:697222
Update Time:2025-06-09
N-benzyl-4-chloro-6-methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-chloro-6-methyl-N-(phenylmethyl)-
- N-benzyl-4-chloro-6-methylpyrimidin-2-amine
- SR-01000492369-1
- EU-0078191
- STK838939
- SR-01000492369
- 25710-11-6
- SCHEMBL3711426
- 2-benzylamino-4-chloro-6-methylpyrimidine
- F0921-2041
- EN300-235858
- AKOS001664915
- CHEMBL4083674
-
- MDL: MFCD00452902
- Inchi: 1S/C12H12ClN3/c1-9-7-11(13)16-12(15-9)14-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15,16)
- InChI Key: CXCLPGFYAWUDEC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)N=C(N=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 233.07216
- Monoisotopic Mass: 233.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 411.4±47.0 °C at 760 mmHg
- Flash Point: 202.6±29.3 °C
- PSA: 37.81
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-benzyl-4-chloro-6-methylpyrimidin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-benzyl-4-chloro-6-methylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337591-100mg |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 100mg |
$288 | 2021-08-18 | |
| Chemenu | CM337591-250mg |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 250mg |
$378 | 2021-08-18 | |
| Chemenu | CM337591-1g |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 1g |
$974 | 2021-08-18 | |
| Chemenu | CM337591-100mg |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 100mg |
$204 | 2024-07-28 | |
| Chemenu | CM337591-250mg |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 250mg |
$291 | 2024-07-28 | |
| Chemenu | CM337591-1g |
N-Benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95%+ | 1g |
$750 | 2024-07-28 | |
| TRC | N301141-100mg |
n-benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N301141-500mg |
n-benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 500mg |
$ 295.00 | 2022-06-03 | ||
| TRC | N301141-1g |
n-benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 1g |
$ 475.00 | 2022-06-03 | ||
| Enamine | EN300-235858-0.05g |
N-benzyl-4-chloro-6-methylpyrimidin-2-amine |
25710-11-6 | 95% | 0.05g |
$528.0 | 2024-06-19 |
N-benzyl-4-chloro-6-methylpyrimidin-2-amine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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